Cas no 4390-78-7 (Propionyl cyanide)

• Product Name: Propionyl cyanide
• CAS No: 4390-78-7
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 2620534
• PubChem ID: 521151
• Update Time: 2025-04-21

Propionyl cyanide Chemical and Physical Properties

Names and Identifiers

• JQLHQBWQAFDAGK-UHFFFAOYSA-N
• propionyl cyanide
• 2-oxobutyronitrile
• AT45465
• Alpha-oxobutyronitrile
• Propionylcyanid
• AKOS017518344
• .BETA.-OXOBUTYRONITRILE
• UNII-X4AU54JC7G
• X4AU54JC7G
• beta-Oxobutyronitrile
• 2-oxo-butyronitrile
• 4390-78-7
• Butanenitrile, 2-oxo-
• Propionyl cyanide

• Inchi： 1S/C4H5NO/c1-2-4(6)3-5/h2H2,1H3
• InChI Key： JQLHQBWQAFDAGK-UHFFFAOYSA-N
• SMILES： O=C(C#N)CC

Computed Properties

• Exact Mass: 83.037113783Da
• Monoisotopic Mass: 83.037113783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.9Ų